Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027585 (R,S)-N-Nitroso Anabasine 37620-20-5 Inquiry
VC027587 (R,S)-N-Nitroso Anatabine 887407-16-1 Inquiry
VC027597 3-Nitro-1,2,4-triazole 24807-55-4 Inquiry
VC027595 6-Nitro-7-sulfamoylbenzo[f]quinoxaline-2,3-Dione 118876-58-7 Inquiry
VC027599 Nojirimycin-1-Sulfonic Acid 114417-84-4 Inquiry
VC027593 N’-Nitrosopentyl-(3-picolyl)amine 124521-15-9 Inquiry
VC027615 Octyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 383417-49-0 Inquiry
VC027617 Octyl α-D-Glucopyranoside 29781-80-4 Inquiry
VC027619 Octyl β-D-Glucopyranoside 29836-26-8 Inquiry
VC027621 Octyl β-D-Lactoside 74513-17-0 Inquiry
VC027623 Octyl β-D-Thioglucopyranoside 85618-21-9 Inquiry
VC027613 Oleamide 301-02-0 Inquiry
VC027625 Oleic Acid-13C 82005-44-5 Inquiry
VC027589 S-Nitroso-L-glutathione 57564-91-7 Inquiry
VC027583 S-Nitroso-N-acetyl-D,L-penicillamine 67776-06-1 Inquiry
VC027567 p-Nitrophenyl Formate 1865-01-6 Inquiry
VC027569 p-Nitrophenyl α-D-Galactopyranoside 7493-95-0 Inquiry
VC027579 p-Nitrophenyl α-D-Xylopyranoside 10238-28-5 Inquiry
VC027573 p-Nitrophenyl β-D-Lactopyranoside 4419-94-7 Inquiry
VC027575 p-Nitrophenyl β-D-Mannopyranoside 35599-02-1 Inquiry
VC027577 p-Nitrophenyl β-D-Thiomannopyranoside 55385-51-8 Inquiry
VC027581 p-Nitrophenyl β-D-Xylopyranoside 2001-96-9 Inquiry
VC027611 rac-3-Octadecanamido-2-Methoxypropan-1-ol Phosphocholine 163702-19-0 Inquiry
VC027609 rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine 112989-02-3 Inquiry
VC027607 β-Nornicotyrine 494-98-4 Inquiry

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